Hydrindantin dihydrate [MI]

Specification

• CAS No.: 16289-95-5
• Molecular Formula: C18H14O8
• Molecular Weight: 358.3 g/mol
• IUPAC Name: 2-hydroxy-2-(2-hydroxy-1,3-dioxoinden-2-yl)indene-1,3-dione;dihydrate
• Standard InChI: InChI=1S/C18H10O6.2H2O/c19-13-9-5-1-2-6-10(9)14(20)17(13,23)18(24)15(21)11-7-3-4-8-12(11)16(18)22;;/h1-8,23-24H;2*1H2
• Standard InChI Key: QIAIXVRAKYAOGJ-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C(=O)C(C2=O)(C3(C(=O)C4=CC=CC=C4C3=O)O)O.O.O
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)C(C2=O)(C3(C(=O)C4=CC=CC=C4C3=O)O)O.O.O

Introduction

Chemical Identity and Structure

Hydrindantin dihydrate is formally known as 2,2'-dihydroxy-1H,1'H-[2,2'-biindene]-1,1',3,3'(2H,2'H)-tetraone dihydrate. It is also referred to as 2,2′,3,3,3′,3′-hexahydroxy-2,2′-biindan-1,1′-dione dihydrate in scientific literature. The compound exists as a white to light yellow or light orange crystalline powder or crystal at room temperature.

Molecular Formula and Weight

The molecular composition of hydrindantin dihydrate presents some variation in reporting across chemical databases, primarily due to differences in how the water of hydration is represented:

Parameter	Value
Molecular Formula	C₁₈H₁₄O₈ (including water)
Alternative Formula	C₁₈H₁₀O₆·2H₂O
Molecular Weight	358.30 g/mol
Parent Compound	Hydrindantin (anhydrous)

The compound consists of an organic structure with two molecules of water of crystallization, accounting for the "dihydrate" designation. This water content represents approximately 9.6 to 10.6% of the total molecular weight, as indicated by drying loss measurements.

Chemical Structure

The core structure of hydrindantin dihydrate consists of a 2,2'-biindene framework with specific functional groups. The molecule features two fused five-membered rings with hydroxyl and ketone functionalities. This arrangement contributes to its chemical reactivity and applications in various synthesis pathways.

Crystal Structure Properties

X-ray crystallography studies have revealed important structural parameters of hydrindantin dihydrate's crystal lattice:

Parameter	Value
Space Group	P 1 21/c 1 (Hermann-Mauguin)
Hall Space Group Symbol	-P 2ybc
Space Group Number	14
Unit Cell Dimensions	a = 8.4479 Å, b = 12.4759 Å, c = 7.9293 Å
Unit Cell Angles	α = 90.00°, β = 100.634°, γ = 90.00°
Z Value	2
Z' Value	0.5
Residual Factor	0.1017

These crystallographic parameters were determined through studies documented in Acta Crystallographica Section E.

Physical and Chemical Properties

Hydrindantin dihydrate possesses several distinctive physical and chemical properties that influence its behavior in laboratory and industrial applications.

Physical Characteristics

Property	Value
Physical State at 20°C	Solid
Appearance	White to light yellow/orange powder or crystals
Melting Point	~240°C (with decomposition)
Water Content (Hydration)	9.6-10.6%
Purity (Commercial)	>97.0%

The compound undergoes decomposition when heated to approximately 240°C rather than exhibiting a clean melting transition.

Chemical Reactivity

Hydrindantin dihydrate demonstrates specific chemical behaviors that contribute to its utility in laboratory settings:

• It participates in oxime formation reactions, which are used as a basis for purity determination

• The compound contains multiple functional groups (hydroxyl and ketone) that serve as reactive sites

• Its structure enables it to act as an intermediate in various synthetic pathways

Applications and Research Uses

Hydrindantin dihydrate has found applications across multiple scientific disciplines due to its unique chemical properties.

Pharmaceutical Development

In pharmaceutical research, hydrindantin dihydrate serves important functions:

• It is utilized as a synthetic intermediate in the development of anti-inflammatory and analgesic medications

• The compound contributes to pharmaceutical formulations aimed at providing effective pain relief with reduced side effects compared to conventional options

• Its structural features make it valuable in creating pharmaceutical precursors

Analytical Chemistry Applications

Hydrindantin dihydrate plays a significant role in analytical methodologies:

• It functions as a reagent in various analytical techniques, facilitating the detection and quantification of compounds in complex mixtures

• The compound is specifically used in Stein-Moore chromatography, as indicated by commercial product specifications

• Its application aids quality control processes in manufacturing environments, where precise analytical measurements are essential

Organic Synthesis

The compound's structural characteristics make it valuable in synthetic organic chemistry:

• Hydrindantin dihydrate serves as a key intermediate in the synthesis of complex molecular structures

• It enables more efficient synthetic pathways, potentially reducing the number of required steps in certain reactions

• The compound can participate in specific transformations due to its functional group arrangement

Material Science Research

Recent investigations have explored hydrindantin dihydrate's potential in materials development:

• Researchers have examined its application in polymer chemistry, where it may contribute to enhanced material properties

• The compound has been studied for its potential to improve durability and efficiency in various materials

• Its incorporation into novel materials represents an expanding area of scientific inquiry

Environmental Chemistry

The compound has found utility in environmental studies:

• Hydrindantin dihydrate is used in research examining pollutant degradation mechanisms

• It contributes to the development of environmental remediation methodologies

• The compound assists scientists in understanding chemical processes relevant to environmental protection

Supplier	Catalog/Product Number	Typical Quantity	Purity	Notes
Sigma-Aldrich/Supelco	53940	Various	LiChropur grade	For Stein-Moore-Chromatography
Mendel Chemicals	MND-7407	10g	Not specified	Priced at 74.90 EUR
TCI Chemicals	H0181	5g	>97.0%(T)	Available in multiple regions

These commercial sources provide the compound for research and analytical applications, with specifications tailored to various laboratory needs.

Identification Codes and Registry Information

For proper identification in scientific and regulatory contexts, hydrindantin dihydrate is associated with multiple registry numbers and identifiers:

Identifier Type	Value
CAS Number	5950-69-6
Alternative CAS	16289-95-5
EC Number	227-713-1
MDL Number	MFCD00149242, MFCD00003781
PubChem CID	23216254 (for dihydrate)
Reaxys Registry Number	2062753
Merck Index Reference	4775 (14th edition)

These identification codes facilitate accurate referencing in scientific literature, regulatory documentation, and commercial transactions.